![molecular formula C24H30N2O3 B3809751 1-{4-[2-(1-naphthylmethyl)-4-morpholinyl]-4-oxobutyl}-2-piperidinone](/img/structure/B3809751.png)
1-{4-[2-(1-naphthylmethyl)-4-morpholinyl]-4-oxobutyl}-2-piperidinone
Description
The compound “1-{4-[2-(1-naphthylmethyl)-4-morpholinyl]-4-oxobutyl}-2-piperidinone” is a complex organic molecule. It contains a piperidinone group, which is a six-membered ring with one nitrogen atom and a carbonyl group. It also contains a morpholine ring, which is a six-membered ring with one nitrogen atom and one oxygen atom . The naphthylmethyl group is a two-ring aromatic hydrocarbon (naphthyl) attached to a methyl group .
Molecular Structure Analysis
Again, without specific information on this compound, I can only provide a general analysis. The presence of the piperidinone and morpholine rings would likely contribute to the overall polarity of the molecule. The naphthylmethyl group, being an aromatic hydrocarbon, would contribute to the overall non-polarity .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the carbonyl group in the piperidinone ring, as well as the aromaticity of the naphthylmethyl group .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of both polar (piperidinone and morpholine rings) and non-polar (naphthylmethyl group) regions could give the compound unique solubility properties .Future Directions
Properties
IUPAC Name |
1-[4-[2-(naphthalen-1-ylmethyl)morpholin-4-yl]-4-oxobutyl]piperidin-2-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H30N2O3/c27-23-11-3-4-13-25(23)14-6-12-24(28)26-15-16-29-21(18-26)17-20-9-5-8-19-7-1-2-10-22(19)20/h1-2,5,7-10,21H,3-4,6,11-18H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RSLGLVFELCHJDA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C(=O)C1)CCCC(=O)N2CCOC(C2)CC3=CC=CC4=CC=CC=C43 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H30N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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